Cas no 17229-77-5 (Benzothiazole,2-(2-methylpropyl)-)

• Product Name: Benzothiazole,2-(2-methylpropyl)-
• CAS No: 17229-77-5
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 122187
• PubChem ID: 11435447
• Update Time: 2025-04-18

Benzothiazole,2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(2-methylpropyl)-
• 2-(3-methylbutane)-1-3-benzothiazole
• Benzothiazole, 2-(2-methylpropyl)- (9CI)
• SCHEMBL2662248
• 2-(2-METHYLPROPYL)-1,3-BENZOTHIAZOLE
• 2-methyl-propyl-benzothiazole
• 2-isobutyl-1,3-benzothiazole
• 17229-77-5

• Inchi： 1S/C11H13NS/c1-8(2)7-11-12-9-5-3-4-6-10(9)13-11/h3-6,8H,7H2,1-2H3
• InChI Key： IWFLFDPYBRUZBR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC(C)C

Computed Properties

• Exact Mass: 191.07699
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89